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Compound of Interest

Compound Name: 3-DL-Cpa-OH

Cat. No.: B1346257

An in-depth exploration of the synthesis, mechanism of action, experimental applications, and
safety protocols for the potent tryptophan hydroxylase inhibitor.

Abstract

DL-4-Chlorophenylalanine (PCPA) is a critical pharmacological tool for researchers in
neuroscience and drug development. As a potent and irreversible inhibitor of tryptophan
hydroxylase, the rate-limiting enzyme in serotonin biosynthesis, PCPA allows for the selective
depletion of serotonin in both central and peripheral nervous systems. This technical guide
provides a comprehensive overview of PCPA, including its chemical properties, mechanism of
action, detailed experimental protocols for its use in creating animal models of serotonin
depletion, and essential safety and handling information. The guide is intended for researchers,
scientists, and drug development professionals seeking to utilize PCPA in their studies.

Core Properties of DL-4-Chlorophenylalanine

DL-4-Chlorophenylalanine is a synthetic derivative of the amino acid phenylalanine. Its
chemical and physical properties are crucial for its handling, formulation, and biological activity.
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Property Value

IUPAC Name 2-amino-3-(4-chlorophenyl)propanoic acid

Synonyms p-Chlorophenylalanine, Fenclonine

CAS Number 7424-00-2

Molecular Formula CoH10CINO2

Molecular Weight 199.63 g/mol

Appearance White to off-white crystalline powder

Melting Point >240 °C (decomposes)[1]

Solubility Slightly soluble in water. Soluble in 1N HCI (50
mg/mL).

Storage Store at room temperature.

Mechanism of Action: Irreversible Inhibition of
Tryptophan Hydroxylase

The primary pharmacological effect of PCPA is the irreversible inhibition of tryptophan
hydroxylase (TPH), the enzyme that catalyzes the first and rate-limiting step in the biosynthesis
of serotonin (5-hydroxytryptamine, 5-HT).

The Serotonin Synthesis Pathway

Serotonin is synthesized from the essential amino acid L-tryptophan. TPH hydroxylates L-
tryptophan to form 5-hydroxytryptophan (5-HTP), which is then decarboxylated by aromatic L-
amino acid decarboxylase (AADC) to produce serotonin.
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Tryptophan Hydroxylase (TPH) Active Site
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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